![molecular formula C13H21NO3 B3037079 1-(Cyclohexylcarbonyl)piperidine-3-carboxylic acid CAS No. 436093-18-4](/img/structure/B3037079.png)
1-(Cyclohexylcarbonyl)piperidine-3-carboxylic acid
Overview
Description
Synthesis Analysis
The synthesis of piperidine derivatives like 1-(Cyclohexylcarbonyl)piperidine-3-carboxylic acid has been a subject of interest in recent scientific literature . Various intra- and intermolecular reactions have been used to form piperidine derivatives . For instance, Grygorenko et al. used palladium and rhodium hydrogenation for their approach to all isomeric (cyclo)alkylpiperidines .Molecular Structure Analysis
The molecular structure of 1-(Cyclohexylcarbonyl)piperidine-3-carboxylic acid can be represented by the SMILES stringOC(=O)[C@@H]1CCCNC1
. This represents the connectivity and stereochemistry of the molecule . Chemical Reactions Analysis
The Knoevenagel Condensation is a common reaction involving piperidine derivatives . In this reaction, an enol intermediate is formed initially, which then reacts with the aldehyde. The resulting aldol undergoes subsequent base-induced elimination .Scientific Research Applications
- CCP derivatives have shown promise as potential anticancer agents. Researchers have explored their effects on cancer cell lines, including inhibition of cell proliferation and induction of apoptosis. These compounds may interfere with key cellular pathways involved in cancer progression .
- Some studies suggest that CCP derivatives exhibit antiviral properties. They may interfere with viral replication or entry mechanisms, making them interesting candidates for further investigation against viral infections .
- CCP derivatives have been evaluated for their antimalarial activity. These compounds may target specific stages of the malaria parasite’s life cycle, potentially contributing to the development of new antimalarial drugs .
- Researchers have explored the antibacterial and antifungal properties of CCP derivatives. These compounds could serve as leads for novel antimicrobial agents, addressing the growing problem of drug-resistant pathogens .
- Some studies indicate that CCP derivatives may have antihypertensive effects. These compounds could modulate blood pressure by interacting with relevant receptors or pathways .
- CCP derivatives have been investigated for their anti-inflammatory properties. They may inhibit inflammatory mediators or pathways, making them relevant in conditions associated with inflammation .
Anticancer Properties
Antiviral Activity
Antimalarial Potential
Antimicrobial Effects
Antihypertensive Activity
Anti-Inflammatory Potential
While these six applications highlight the versatility of CCP , it’s essential to recognize that ongoing research continues to uncover additional uses and mechanisms of action. Scientists are exploring its potential in other therapeutic areas, such as neurodegenerative diseases and cardiovascular disorders . As our understanding deepens, CCP may contribute significantly to drug development and patient care.
Mechanism of Action
Target of Action
Similar compounds such as ®-(-)-3-piperidinecarboxylic acid have been shown to inhibit gaba (γ-aminobutyric acid) uptake . GABA is the chief inhibitory neurotransmitter in the mammalian central nervous system.
Mode of Action
For instance, ®-(-)-3-Piperidinecarboxylic acid inhibits the uptake of GABA, thereby increasing the concentration of GABA in the synaptic cleft and enhancing its inhibitory effects on neuronal activity .
Biochemical Pathways
If it acts similarly to ®-(-)-3-piperidinecarboxylic acid, it may influence the gabaergic system, which plays a crucial role in numerous physiological and pathological processes, including sleep, anxiety, and epilepsy .
Result of Action
If it acts similarly to ®-(-)-3-piperidinecarboxylic acid, it may enhance the inhibitory effects of gaba on neuronal activity, potentially leading to sedative, anxiolytic, and anticonvulsant effects .
Safety and Hazards
properties
IUPAC Name |
1-(cyclohexanecarbonyl)piperidine-3-carboxylic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21NO3/c15-12(10-5-2-1-3-6-10)14-8-4-7-11(9-14)13(16)17/h10-11H,1-9H2,(H,16,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJDFYTDQOVVXPO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C(=O)N2CCCC(C2)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901228939 | |
Record name | 1-(Cyclohexylcarbonyl)-3-piperidinecarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901228939 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Cyclohexylcarbonyl)piperidine-3-carboxylic acid | |
CAS RN |
436093-18-4 | |
Record name | 1-(Cyclohexylcarbonyl)-3-piperidinecarboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=436093-18-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(Cyclohexylcarbonyl)-3-piperidinecarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901228939 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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